Cas no 89473-64-3 (Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-)
89473-64-3 structure
Product Name:Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
CAS No:89473-64-3
MF:C15H14BrNO
MW:304.18176317215
CID:599398
PubChem ID:13221917
Update Time:2025-04-19
Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
- 2-bromo-N-(3-phenylphenyl)propanamide
- N-([1,1'-Biphenyl]-3-yl)-2-bromopropanamide
- 89473-64-3
- DTXSID30529512
-
- Inchi: 1S/C15H14BrNO/c1-11(16)15(18)17-14-9-5-8-13(10-14)12-6-3-2-4-7-12/h2-11H,1H3,(H,17,18)
- InChI Key: GFSGFEZIGFEYOH-UHFFFAOYSA-N
- SMILES: BrC(C)C(NC1C=CC=C(C=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 303.02588g/mol
- Monoisotopic Mass: 303.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 29.1Ų
Propanamide, N-[1,1'-biphenyl]-3-yl-2-bromo- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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